Cas no 175277-99-3 (2-chloro-4-fluorobenzene-1-thiol)

2-chloro-4-fluorobenzene-1-thiol structure
175277-99-3 structure
Product Name:2-chloro-4-fluorobenzene-1-thiol
CAS No:175277-99-3
MF:C6H4ClFS
MW:162.612362861633
MDL:MFCD00052936
CID:92160
PubChem ID:519446
Update Time:2025-04-18

2-chloro-4-fluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-FLUOROTHIOPHENOL
    • 2-Chloro-4-fluorobenzenethiol
    • 2-CHLORO-4-FLUOROBENZENE-1-THIOL
    • 2-Chloro-4-flurothiophenol
    • 2-Chloro-4-fluorobenzenethiol, 2-Chloro-4-fluorophenyl mercaptan
    • 2-Chloro-4-fluorothiophenol97%
    • 2-Chloro-4-fluorothiophenol 97%
    • Benzenethiol, 2-chloro-4-fluoro-
    • EN300-673711
    • A812036
    • DTXSID30334027
    • FT-0611775
    • 2-Chloro-4-fluorobenzenethiol #
    • 4-fluoro-2-chloro-benzenethiol
    • PS-8750
    • MFCD00052936
    • 2-chloro-4-fluoro-benzenethiol
    • 175277-99-3
    • AKOS006230765
    • 2-chloro-4-fluoro-thiophenol
    • CS-0037011
    • Benzenethiol,2-chloro-4-fluoro-
    • SCHEMBL419484
    • DB-044196
    • 2-chloro-4-fluorobenzene-1-thiol
    • MDL： MFCD00052936
    • Inchi： 1S/C6H4ClFS/c7-5-3-4(8)1-2-6(5)9/h1-3,9H
    • InChI Key： KUAPPJSILOMQPC-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1S)F
    • BRN： 8478226

Computed Properties

  • Exact Mass: 161.97100
  • Monoisotopic Mass: 161.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.8
  • Topological Polar Surface Area: 1A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.375
  • Boiling Point: 72 °C
  • Flash Point: 86-88°C/15mm
  • Refractive Index: 1.567
  • PSA: 38.80000
  • LogP: 2.76780
  • Solubility: Not determined
  • Sensitiveness: Stench

2-chloro-4-fluorobenzene-1-thiol Security Information

2-chloro-4-fluorobenzene-1-thiol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-chloro-4-fluorobenzene-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002524-5g
2-chloro-4-fluorobenzene-1-thiol
 175277-99-3 95%
5g
 1006.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002524-1g
2-chloro-4-fluorobenzene-1-thiol
 175277-99-3 95%
1g
 324.0CNY 2021-07-05
Ambeed
A298050-5g
2-Chloro-4-fluorobenzenethiol
 175277-99-3 98%
5g
 $58.0 2025-02-21
Alichem
A169001344-5g
2-Chloro-4-fluorothiophenol
 175277-99-3 95%
5g
 $238.61 2022-04-02
TRC
C585633-1g
2-Chloro-4-fluorothiophenol
 175277-99-3
1g
 $64.00 2023-05-18
TRC
C585633-5g
2-Chloro-4-fluorothiophenol
 175277-99-3
5g
 $196.00 2023-05-18
TRC
C585633-10g
2-Chloro-4-fluorothiophenol
 175277-99-3
10g
 $276.00 2023-05-18
Matrix Scientific
002524-5g
2-Chloro-4-fluorothiophenol, 95%
 175277-99-3 95%
5g
 $62.00 2023-09-06
Matrix Scientific
002524-1g
2-Chloro-4-fluorothiophenol, 95%
 175277-99-3 95%
1g
 $20.00 2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-CF390-200mg
2-Chloro-4-fluorothiophenol
 175277-99-3 97%
200mg
 ￥372.0 2022-02-28

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